Cas no 21547-71-7 (2-(1H-Benzoimidazol-2-ylsulfanyl)-butyricacid)

• Product Name: 2-(1H-Benzoimidazol-2-ylsulfanyl)-butyricacid
• CAS No: 21547-71-7
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 278558
• PubChem ID: 2772531
• Update Time: 2025-11-02

2-(1H-Benzoimidazol-2-ylsulfanyl)-butyricacid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-(1H-benzimidazol-2-ylthio)-
• 2-(1 H -Benzoimidazol-2-ylsulfanyl)-butyric acid
• 2-(1H-benzimidazol-2-ylsulfanyl)butanoic acid
• 2-(1 h-benzoimidazol-2-ylsulfanyl)-butyric acid
• AKOS016986813
• Cambridge id 6875278
• AR-422/41337951
• DTXSID60378257
• 2-(1H-benzo[d]imidazol-2-ylthio)butanoic acid
• Oprea1_831024
• 2-(1h-benzoimidazol-2-ylsulfanyl)butyric acid
• 2-[(1H-Benzimidazol-2-yl)sulfanyl]butanoic acid
• AB00122364-01
• 21547-71-7
• FT-0638127
• WAA54771
• EU-0080643
• 2-(1H-Benzoimidazol-2-ylsulfanyl)-butyric acid
• CS-0318304
• 2-(1H-benzimidazol-2-ylthio)butanoic acid
• 2-((1H-Benzo[d]imidazol-2-yl)thio)butanoic acid
• SCHEMBL10872581
• AKOS000102240
• Oprea1_073114
• STK523422
• DB-045615
• 2-(1H-Benzoimidazol-2-ylsulfanyl)-butyricacid

• MDL： MFCD03110442
• Inchi： 1S/C11H12N2O2S/c1-2-9(10(14)15)16-11-12-7-5-3-4-6-8(7)13-11/h3-6,9H,2H2,1H3,(H,12,13)(H,14,15)
• InChI Key： PUNPYITWFHQFFX-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)C(C(=O)O)CC

Computed Properties

• Exact Mass: 236.06200
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• PSA: 91.28000
• LogP: 2.51820

2-(1H-Benzoimidazol-2-ylsulfanyl)-butyricacid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(1H-Benzoimidazol-2-ylsulfanyl)-butyricacid

Comprehensive Guide to 2-(1H-Benzoimidazol-2-ylsulfanyl)-butyric acid (CAS No. 21547-71-7): Properties, Applications, and Market Insights

2-(1H-Benzoimidazol-2-ylsulfanyl)-butyric acid (CAS No. 21547-71-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzoimidazole derivative exhibits unique structural features, combining a butyric acid moiety with a benzimidazole-thioether group, making it valuable for various applications. Researchers and industry professionals frequently search for "2-(1H-Benzoimidazol-2-ylsulfanyl)-butyric acid uses" or "CAS 21547-71-7 supplier," highlighting its growing relevance.

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Future prospects for 2-(1H-Benzoimidazol-2-ylsulfanyl)-butyric acid include its potential integration into bioconjugation strategies and prodrug formulations. With the rise of precision medicine, such tailored molecules are increasingly valuable. Industry reports suggest growing investment in benzoimidazole-based research, further solidifying the compound's role in advancing scientific innovation. For those seeking "buy 2-(1H-Benzoimidazol-2-ylsulfanyl)-butyric acid," reputable suppliers now offer detailed technical support to facilitate its application.